Cas no 197007-99-1 (trans-3-Propyl-5,6,6a,7,8,12b-hexahydronaphtho[1,2-f][1,7]naphthyridine-10,11-diol)

trans-3-Propyl-5,6,6a,7,8,12b-hexahydronaphtho[1,2-f][1,7]naphthyridine-10,11-diol structure
197007-99-1 structure
Product name:trans-3-Propyl-5,6,6a,7,8,12b-hexahydronaphtho[1,2-f][1,7]naphthyridine-10,11-diol
CAS No:197007-99-1
MF:C19H22N2O2
MW:310.390184879303
CID:1388698

trans-3-Propyl-5,6,6a,7,8,12b-hexahydronaphtho[1,2-f][1,7]naphthyridine-10,11-diol Chemical and Physical Properties

Names and Identifiers

    • trans-3-Propyl-5,6,6a,7,8,12b-hexahydronaphtho[1,2-f][1,7]naphthyridine-10,11-diol
    • rel-(6aR,12bS)-5,6,6a,7,8,12b-Hexahydro-3-propylnaphtho[1,2-f][1,7]naphthyridine-10,11-diol
    • Inchi: 1S/C19H22N2O2/c1-2-3-12-5-6-13-16(21-12)10-20-15-7-4-11-8-17(22)18(23)9-14(11)19(13)15/h5-6,8-9,15,19-20,22-23H,2-4,7,10H2,1H3/t15-,19-/m1/s1
    • InChI Key: KBXQAHKIUBTDCL-DNVCBOLYSA-N
    • SMILES: N1C2=C([C@]3([H])C4=C(C=C(O)C(O)=C4)CC[C@@]3([H])NC2)C=CC=1CCC

Computed Properties

  • Exact Mass: 310.16826

Experimental Properties

  • Density: 1.224±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 512.6±50.0 °C(Predicted)
  • PSA: 65.38
  • pka: 9.76±0.20(Predicted)

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